Cas no 2648930-43-0 ((2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid
• CAS No: 2648930-43-0
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6183675
• PubChem ID: 165534727
• Update Time: 2025-06-15

(2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid
• (2S,3R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-3-methoxybutanoic acid
• 2648930-43-0
• EN300-1567515

• Inchi： 1S/C24H28N2O7/c1-14(32-2)22(23(29)30)26-21(28)11-15(27)12-25-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20,22,27H,11-13H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)/t14-,15?,22+/m1/s1
• InChI Key： SEEASDJEOPQHIC-HRYGMNRVSA-N
• SMILES： O(C(NCC(CC(N[C@H](C(=O)O)[C@@H](C)OC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Additional information on (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid

Introduction to (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic Acid (CAS No. 2648930-43-0)

(2S,3R-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2648930-43-0, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The unique stereochemistry and the presence of protective groups, such as the (9H-fluoren-9-yl)methoxycarbonyl moiety, contribute to its potential in drug discovery and synthesis.

The stereochemical configuration of this compound, specifically the (2S,3R) arrangement, is critical for its biological activity. Chirality plays a pivotal role in the pharmacokinetics and pharmacodynamics of many pharmaceutical agents, and the precise three-dimensional structure of this compound ensures optimal interactions with biological targets. This specificity is essential for achieving the desired therapeutic effects while minimizing off-target interactions.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group not only provides stability but also offers a platform for further derivatization. This protective group is commonly used in peptide synthesis to prevent unwanted side reactions, ensuring that the core structure remains intact during subsequent chemical modifications.

The compound's backbone consists of alternating hydroxyl and methoxy functionalities, which contribute to its solubility and reactivity. These features make it an attractive intermediate in the synthesis of more complex molecules. The hydroxyl group at position 3 enhances hydrogen bonding capabilities, which can be crucial for binding affinity in drug design. Meanwhile, the methoxy group at position 3-methoxybutanoic acid provides additional versatility in chemical transformations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this compound may exhibit potent inhibitory effects on certain enzymes implicated in metabolic disorders. The structural features of (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid align well with known binding pockets of these enzymes, suggesting a high potential for therapeutic intervention.

The protective group at the amino terminus also plays a significant role in modulating reactivity. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes it an ideal choice for constructing complex peptides or peptidomimetics without compromising structural integrity.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial results indicate that it may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular conditions. The ability of this compound to modulate these pathways could open new avenues for therapeutic intervention.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereochemistry. These methodologies highlight the growing sophistication of modern chemical synthesis.

The potential applications of (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in research settings for developing novel synthetic methodologies and exploring new chemical space. The compound's versatility underscores its importance as a building block for future drug discovery efforts.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly critical role in addressing unmet medical needs. The combination of stereochemical precision, functional group diversity, and computational predictability makes (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methoxybutanoic acid a cornerstone of modern medicinal chemistry. Its development promises to contribute significantly to advancements in human health and well-being.